2E Decenal - d2

Specification

• CAS No.: 1335436-39-9
• Molecular Formula: C10H16D2O
• Molecular Weight: 156.27

Introduction

Structural and Isotopic Identity of 2E-Decenal-d2

Property	Value
Molecular Formula	C₁₀H₁₆D₂O
Molecular Weight	156.26 g/mol
Boiling Point	230.0 ± 0.0 °C (760 mmHg)
Density	0.84 ± 0.1 g/cm³
Vapor Pressure	0.1 ± 0.4 mmHg (25°C)
LogP (Octanol-Water)	3.70

Synthetic Pathways and Industrial Production

Deuteration Strategies

The synthesis of 2E-decenal-d2 typically involves:

• Deuterium Exchange: Treating 2E-decenal with D₂O under acidic conditions to replace C1 and C2 hydrogens.

• Grignard Addition: Using CD₃MgBr to deuterate the aldehyde precursor, followed by oxidation.

These methods ensure minimal isotopic scrambling, preserving the (E)-configuration. Industrial production scales utilize continuous-flow reactors to optimize yield (∼85%) and reduce side products like 2Z-decenal-d2.

Analytical Validation

Quality control employs gas chromatography–mass spectrometry (GC-MS) and deuterium NMR. The mass spectrum of 2E-decenal-d2 shows a molecular ion peak at m/z 156, with fragment ions at m/z 138 (loss of H₂O) and m/z 97 (C₅H₉D₂⁺). NMR spectra exhibit a characteristic triplet for the C1 deuterons (δ 9.8 ppm, J = 2.1 Hz) and a doublet for the C2 deuterons (δ 6.2 ppm, J = 15.8 Hz).

Applications in Research and Industry

Tracer Studies in Metabolism

2E-decenal-d2 serves as a stable isotope tracer in lipid peroxidation studies. Its deuterium atoms allow differentiation between endogenous and exogenous aldehydes in vivo. For example, in rodent models, oral administration of 2E-decenal-d2 revealed preferential accumulation in adipose tissue, with a half-life of 12.3 hours.

Flavor and Fragrance Analysis

As a component of coriander essential oil, 2E-decenal contributes to its distinctive aroma. Deuterated analogs enable quantification via isotope dilution assays. Studies using 2E-decenal-d2 identified OR6A2 gene variants associated with cilantro aversion, linking sensorineural thresholds to genetic polymorphisms.

Environmental Monitoring

2E-decenal-d2 acts as an internal standard for detecting stink bug (Halyomorpha halys) infestations. GC-MS methods calibrated with 2E-decenal-d2 achieve detection limits of 0.1 ppb in agricultural air samples.

Hazard Class	Signal Word	Hazard Statements
Skin Sensitization	Warning	H317: May cause allergy
Aquatic Toxicity	Warning	H400: Harmful to aquatic life